Cas no 893645-02-8 (2-Amino-4-(4-bromophenyl)thiophene-3-carboxylic Acid)

• Product Name: 2-Amino-4-(4-bromophenyl)thiophene-3-carboxylic Acid
• CAS No: 893645-02-8
• MF: C₁₁H₈BrNO₂S
• MW: 298.155720710754
• CID: 4817212
• Update Time: 2025-05-24

2-Amino-4-(4-bromophenyl)thiophene-3-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-4-(4-bromophenyl)thiophene-3-carboxylic Acid
• 2-Amino-4-(4-bromophenyl)thiophene-3-carboxylic Acid

• Inchi： 1S/C11H8BrNO2S/c12-7-3-1-6(2-4-7)8-5-16-10(13)9(8)11(14)15/h1-5H,13H2,(H,14,15)
• InChI Key： CGSANPRBMZQCBO-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1=CSC(=C1C(=O)O)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 269
• XLogP3: 3.7
• Topological Polar Surface Area: 91.6

Additional information on 2-Amino-4-(4-bromophenyl)thiophene-3-carboxylic Acid

2-Amino-4-(4-bromophenyl)thiophene-3-carboxylic Acid: A Comprehensive Overview

2-Amino-4-(4-bromophenyl)thiophene-3-carboxylic acid, identified by the CAS number 893645-02-8, is a compound of significant interest in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the class of thiophene derivatives, which are known for their unique electronic properties and potential applications in various industries. The structure of this molecule comprises a thiophene ring substituted with an amino group at position 2, a bromophenyl group at position 4, and a carboxylic acid group at position 3. These substituents contribute to its versatile reactivity and functional properties.

The synthesis of 2-amino-4-(4-bromophenyl)thiophene-3-carboxylic acid has been extensively studied, with researchers exploring various synthetic pathways to optimize yield and purity. Recent advancements in catalytic methods and green chemistry have enabled more efficient syntheses, reducing environmental impact while maintaining high product quality. The compound's stability under different conditions has also been a focal point of research, particularly in its application as a precursor for other bioactive molecules.

In the realm of pharmacology, 2-amino-4-(4-bromophenyl)thiophene-3-carboxylic acid has shown promise as a lead compound for drug development. Studies have demonstrated its potential as an anti-inflammatory agent, with research indicating that it can modulate key inflammatory pathways. Additionally, its ability to act as a receptor antagonist has opened avenues for exploring its role in treating conditions such as hypertension and neurodegenerative diseases.

The electronic properties of this compound make it an attractive candidate for applications in materials science. Its conjugated system allows for efficient charge transport, which is valuable in the development of organic semiconductors and optoelectronic devices. Recent research has focused on incorporating this compound into polymer blends to enhance their electrical conductivity without compromising mechanical properties.

In terms of analytical chemistry, the compound serves as a valuable reference standard due to its well-defined structure and stability. Its use in chromatographic separations and spectroscopic analyses has improved the accuracy of analytical methods across various industries.

Recent studies have also explored the environmental fate of 2-amino-4-(4-bromophenyl)thiophene-3-carboxylic acid, particularly its biodegradation pathways under aerobic and anaerobic conditions. Understanding its persistence in different environments is crucial for assessing its ecological impact and ensuring sustainable practices in its production and use.

In conclusion, 2-amino-4-(4-bromophenyl)thiophene-3-carboxylic acid (CAS No: 893645-02-8) is a multifaceted compound with applications spanning multiple disciplines. Its structural versatility, combined with recent advancements in synthesis and application research, positions it as a key player in future innovations across chemistry, pharmacology, and materials science.